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Compound of Interest

Compound Name: 6-FAM-PEG3-Azide

Cat. No.: B3028949

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-FAM-PEG3-Azide is a fluorescent labeling reagent that incorporates the bright, green-
fluorescent 6-FAM (6-carboxyfluorescein) dye, a flexible polyethylene glycol (PEG) spacer, and
a reactive azide group. This molecule is extensively used in bioorthogonal chemistry,
specifically in copper-catalyzed or strain-promoted azide-alkyne cycloaddition reactions
(CuAAC and SPAAC, respectively) for the precise labeling of biomolecules such as proteins,
nucleic acids, and glycans. Proper preparation of stock solutions is the critical first step to
ensure the reliability and reproducibility of subsequent experiments. These application notes
provide a detailed protocol for the preparation, handling, and storage of 6-FAM-PEG3-Azide
stock solutions.

Physicochemical and Spectroscopic Data

Accurate quantitative data is crucial for preparing solutions of a desired concentration and for
its use in various applications. The key properties of 6-FAM-PEG3-Azide are summarized in
the table below.
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Property Value Reference(s)
Molecular Weight 576.56 g/mol [1112][3]
Appearance White to yellow solid

Solubility Soluble in DMSO (Dimethyl )

sulfoxide)

Excitation Maximum (Aex)

~498 nm

[5]

Emission Maximum (Aem)

~532 nm

Experimental Protocols

Materials and Equipment
» 6-FAM-PEG3-Azide (solid powder)

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes (amber or covered in foil)

» Pipettes and sterile pipette tips

e \ortex mixer

o Analytical balance

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 6-FAM-PEG3-Azide in

DMSO. This concentration is a common starting point for many labeling experiments and can

be easily diluted to the desired working concentration.

¢ Acclimatize Reagents: Allow the vial of 6-FAM-PEG3-Azide powder and the anhydrous

DMSO to equilibrate to room temperature before opening to prevent condensation of

moisture.
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» Weighing the Compound: Accurately weigh out 1 mg of 6-FAM-PEG3-Azide powder using
an analytical balance and transfer it to a clean, dry microcentrifuge tube.

e Calculating the Solvent Volume: To prepare a 10 mM stock solution from 1 mg of the
compound, the required volume of DMSO is calculated as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
Volume (uL) = (0.001 g/ (0.010 mol/L * 576.56 g/mol )) * 1,000,000 pL/L
Volume (uL) = 173.45 pL

e Dissolving the Compound: Carefully add 173.5 uL of anhydrous DMSO to the
microcentrifuge tube containing the 6-FAM-PEG3-Azide powder.

e Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. The
solution should be clear and free of any particulate matter. Gentle warming in a 37°C water
bath can aid in dissolution if necessary.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the fluorescent dye, it
is highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 5-
10 pL) in amber or foil-wrapped microcentrifuge tubes.

o Storage: Store the aliquots protected from light. For short-term storage (up to 1 month),
-20°C is suitable. For long-term storage (up to 6 months), -80°C is recommended.

Workflow for Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of a 6-FAM-PEG3-Azide
stock solution.
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Caption: Workflow for preparing 6-FAM-PEG3-Azide stock solution.
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Important Considerations

e Hygroscopic Nature: Both 6-FAM-PEG3-Azide and DMSO are hygroscopic. It is crucial to
use anhydrous DMSO and to minimize the exposure of the solid and the solution to
atmospheric moisture.

o Light Sensitivity: Fluorescent dyes are susceptible to photobleaching. All steps should be
performed with minimal exposure to light. Use amber tubes or wrap tubes in aluminum foil.

o Purity of Reagents: The use of high-purity 6-FAM-PEG3-Azide and anhydrous DMSO is
essential for optimal performance and to avoid introducing impurities that could interfere with
downstream applications.

o Safety Precautions: Always handle chemical reagents in a well-ventilated area and wear
appropriate personal protective equipment. Refer to the Safety Data Sheet (SDS) for
detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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